Cas no 650636-42-3 (Ethanone, 1-(1-aminonaphtho[2,1-b]furan-2-yl)-, oxime)

• Product Name: Ethanone, 1-(1-aminonaphtho[2,1-b]furan-2-yl)-, oxime
• CAS No: 650636-42-3
• MF: C₁₄H₁₂N₂O₂
• MW: 240.257283210754
• CID: 408254
• PubChem ID: 127261213
• Update Time: 2025-04-19

Ethanone, 1-(1-aminonaphtho[2,1-b]furan-2-yl)-, oxime Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(1-aminonaphtho[2,1-b]furan-2-yl)-, oxime
• N-[1-(1-aminobenzo[e][1]benzofuran-2-yl)ethylidene]hydroxylamine
• 650636-42-3
• Acetaldehyde O-(1-aminonaphtho[2,1-b]furan-2-yl) oxime

• Inchi： 1S/C14H12N2O2/c1-2-16-18-14-13(15)12-10-6-4-3-5-9(10)7-8-11(12)17-14/h2-8H,15H2,1H3/b16-2+
• InChI Key： ZKYMKCJDLKTSFD-APQPDGGLSA-N
• SMILES： O1C(=C(C2=C1C=CC1C=CC=CC2=1)N)O/N=C/C

Computed Properties

• Exact Mass: 240.08996
• Monoisotopic Mass: 240.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• PSA: 71.75